Cas no 1121585-02-1 (2-Cyano-1,3,4-Thiadiazole)

• Product Name: 2-Cyano-1,3,4-Thiadiazole
• CAS No: 1121585-02-1
• MF: C₃HN₃S
• MW: 111.125138044357
• CID: 3165093
• PubChem ID: 18543932
• Update Time: 2025-10-29

2-Cyano-1,3,4-Thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-1,3,4-Thiadiazole
• RGA98113
• 1,3,4-thiadiazole-2-carbonitrile
• SCHEMBL3677847
• NJWGUPLVIDWSKX-UHFFFAOYSA-N
• 1121585-02-1
• DB-111030

• Inchi： 1S/C3HN3S/c4-1-3-6-5-2-7-3/h2H
• InChI Key： NJWGUPLVIDWSKX-UHFFFAOYSA-N
• SMILES： S1C=NN=C1C#N

Computed Properties

• Exact Mass: 110.98911822Da
• Monoisotopic Mass: 110.98911822Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-Cyano-1,3,4-Thiadiazole

Exploring the Versatile Applications and Properties of 2-Cyano-1,3,4-Thiadiazole (CAS No. 1121585-02-1)

2-Cyano-1,3,4-Thiadiazole (CAS No. 1121585-02-1) is a heterocyclic compound that has garnered significant attention in the scientific community due to its unique structural features and broad utility across various industries. With a molecular formula of C3H2N4S, this compound integrates a thiadiazole ring system—a five-membered ring containing nitrogen and sulfur atoms—coupled with a cyano group, which enhances its reactivity and functionality. The presence of both nitrogen and sulfur atoms contributes to its electron-rich nature, making it an excellent candidate for applications in materials science, pharmaceuticals, and agrochemicals. Researchers and industry professionals are increasingly exploring 2-Cyano-1,3,4-Thiadiazole derivatives for their potential in developing innovative solutions, aligning with current trends in sustainability and technological advancement.

In recent years, the demand for heterocyclic compounds like 2-Cyano-1,3,4-Thiadiazole has surged, driven by their role in green chemistry and renewable energy applications. Users often search for terms such as "thiadiazole-based materials for solar cells" or "eco-friendly chemical synthesis," reflecting a growing interest in sustainable technologies. This compound's ability to act as a building block in organic electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic devices, positions it at the forefront of research. Its cyano functional group facilitates strong intermolecular interactions, improving charge transport properties in semiconducting materials. As the world shifts towards renewable energy sources, compounds like 2-Cyano-1,3,4-Thiadiazole are pivotal in advancing next-generation energy-efficient technologies, addressing global concerns about climate change and resource conservation.

The pharmaceutical industry has also shown keen interest in 2-Cyano-1,3,4-Thiadiazole due to its bioactive properties. Searches for "thiadiazole in drug discovery" or "anticancer agents with heterocyclic cores" highlight user curiosity about novel therapeutic agents. This compound serves as a precursor for synthesizing various bioactive molecules, including potential inhibitors for enzymes involved in diseases such as cancer and inflammation. Its structural motif allows for easy modification, enabling the development of targeted therapies with enhanced efficacy and reduced side effects. Additionally, its application in antimicrobial agents aligns with the ongoing battle against antibiotic resistance, a hot topic in healthcare. By leveraging the compound's versatility, researchers aim to create new drugs that are both effective and environmentally benign, contributing to the broader goals of personalized medicine and public health improvement.

In agrochemicals, 2-Cyano-1,3,4-Thiadiazole is valued for its role in developing advanced pesticides and herbicides that are safer for the environment. Queries like "sustainable crop protection chemicals" or "thiadiazole-based agrochemicals" are common among users seeking eco-friendly alternatives. The compound's ability to interfere with specific biological pathways in pests makes it an ideal candidate for creating selective agents that minimize harm to non-target organisms. This is particularly relevant in the context of integrated pest management (IPM) and organic farming, where reducing chemical footprints is a priority. Moreover, its use in enhancing crop yields supports food security initiatives, addressing global challenges such as population growth and climate-induced agricultural stresses. As regulations tighten around chemical usage in agriculture, 2-Cyano-1,3,4-Thiadiazole derivatives offer a promising path toward sustainable farming practices.

The synthesis and characterization of 2-Cyano-1,3,4-Thiadiazole involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for industrial applications. Users often inquire about "synthesis methods for thiadiazole compounds" or "analytical techniques in chemical manufacturing," underscoring the need for reliable production processes. Optimized synthetic routes have been developed to achieve high yields while adhering to green chemistry principles, such as using solvent-free reactions or catalytic systems. This focus on efficiency and sustainability not only reduces environmental impact but also lowers production costs, making the compound more accessible for various sectors. Furthermore, its stability under standard conditions facilitates storage and handling, enhancing its practicality for large-scale use. As industries embrace circular economy models, the role of well-characterized compounds like 2-Cyano-1,3,4-Thiadiazole becomes increasingly important in promoting responsible chemical management.

Looking ahead, the future of 2-Cyano-1,3,4-Thiadiazole appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and artificial intelligence (AI)-driven material design. Searches for "AI in chemical innovation" or "smart materials development" reflect user interest in cutting-edge applications. For instance, this compound could be integrated into sensors or electronic devices that leverage machine learning for enhanced performance. Its compatibility with various substrates and ability to form stable complexes open doors for innovations in wearable technology and Internet of Things (IoT) devices. By combining traditional chemical expertise with modern computational tools, scientists can unlock new functionalities for 2-Cyano-1,3,4-Thiadiazole, driving progress in sectors ranging from healthcare to electronics. This interdisciplinary approach not only fosters innovation but also ensures that the compound remains relevant in a rapidly evolving technological landscape.

In conclusion, 2-Cyano-1,3,4-Thiadiazole (CAS No. 1121585-02-1) is a multifaceted compound with significant implications for multiple industries. Its applications in sustainable energy, pharmaceuticals, agrochemicals, and advanced materials highlight its versatility and importance. By addressing user-focused topics such as eco-friendly synthesis and innovative uses, this discussion underscores the compound's role in meeting contemporary challenges. As research continues to evolve, 2-Cyano-1,3,4-Thiadiazole is poised to contribute to groundbreaking advancements, making it a valuable asset in the global pursuit of scientific and technological excellence.